Cas no 1806821-20-4 (4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile)

• Product Name: 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile
• CAS No: 1806821-20-4
• MF: C₈H₄F₄N₂
• MW: 204.124375343323
• CID: 4922046
• Update Time: 2025-06-14

4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C8H4F4N2/c9-5-3-6(10)14-7(8(11)12)4(5)1-2-13/h3,8H,1H2
• InChI Key： DPIUMVYJCZVDJI-UHFFFAOYSA-N
• SMILES： FC1C=C(N=C(C(F)F)C=1CC#N)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 1.7
• Topological Polar Surface Area: 36.7

Additional information on 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile

Research Briefing on 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806821-20-4)

4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile (CAS: 1806821-20-4) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique difluoromethyl and acetonitrile functional groups, has shown promising potential as a key intermediate in the synthesis of bioactive molecules and agrochemicals. Recent studies have focused on its applications in drug discovery, particularly in the development of novel kinase inhibitors and antimicrobial agents.

The structural features of 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile make it a versatile building block for medicinal chemistry. The presence of fluorine atoms enhances the metabolic stability and bioavailability of derived compounds, while the acetonitrile group provides a reactive site for further functionalization. Recent research has explored its use in the synthesis of pyridine-based heterocycles, which are prevalent in many FDA-approved drugs. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in constructing potent EGFR inhibitors with improved selectivity profiles.

In addition to its pharmaceutical applications, 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile has been investigated for its role in agrochemical development. A 2022 report in the journal Pesticide Biochemistry and Physiology highlighted its incorporation into next-generation herbicides, where its fluorinated pyridine core contributed to enhanced herbicidal activity and reduced environmental persistence. These findings underscore the compound's dual utility in both human health and agricultural sciences.

Recent synthetic methodologies have also advanced the accessibility of 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile. A 2023 paper in Organic Letters detailed a novel catalytic protocol for its efficient preparation, achieving higher yields and scalability compared to traditional routes. This development is particularly significant for industrial-scale production, addressing previous challenges related to cost and purity.

Looking ahead, ongoing research aims to expand the applications of 4,6-Difluoro-2-(difluoromethyl)pyridine-3-acetonitrile in targeted drug delivery systems and materials science. Preliminary data from a 2024 study suggest its potential in designing fluorinated probes for biomedical imaging, leveraging its unique photophysical properties. As the field continues to evolve, this compound is poised to play a pivotal role in bridging chemical innovation with therapeutic and agricultural advancements.